
In-Depth Technical Guide: 8-Amino-2-
naphthalenesulfonic Acid

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
8-Amino-2-naphthalenesulfonic

acid

Cat. No.: B089468 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties of 8-
Amino-2-naphthalenesulfonic acid, also known as 1,7-Cleve's acid. The information is

curated for researchers, scientists, and professionals in drug development, with a focus on

delivering precise, quantitative data and detailed experimental context.

Core Chemical Properties
8-Amino-2-naphthalenesulfonic acid is an aromatic organic compound derived from

naphthalene.[1][2] At room temperature, it typically appears as a white to light tan crystalline

powder.[2] First synthesized in the late 19th century, it has historically been a key intermediate

in the production of azo dyes and pigments due to its ability to impart high color fastness and

water solubility.[1][2] Beyond the dye industry, it has found applications in the synthesis of

certain pharmaceuticals and biological stains.[1][2]

Physicochemical and Structural Data
A summary of the key physicochemical and structural properties of 8-Amino-2-
naphthalenesulfonic acid is presented in the table below.
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Property Value Reference

CAS Number 119-28-8 [3]

Molecular Formula C₁₀H₉NO₃S [3]

Molecular Weight 223.25 g/mol [3]

Appearance
White to gray to brown

powder/crystal
[2]

Melting Point ≥300 °C (decomposes) [4]

Solubility

Soluble in 220 parts water;

very slightly soluble in alcohol

and ether.

[3]

pKa pK1: 3.66 (25°C) [4]

Synthesis and Purification
The industrial synthesis of 8-Amino-2-naphthalenesulfonic acid is typically achieved through

the sulfonation of 2-naphthylamine with concentrated sulfuric acid.[2] This electrophilic

substitution reaction is followed by the isolation of the desired 8-amino-2-isomer.[2] Another

preparative route involves the nitration of 2-naphthalenesulfonic acid, followed by reduction of

the nitro group.[5]

Experimental Protocol: Synthesis via Sulfonation of 2-
Naphthylamine (General Procedure)
A detailed, modern experimental protocol for the synthesis of 8-Amino-2-naphthalenesulfonic
acid is not readily available in recent literature. The following is a generalized procedure based

on established chemical principles for the sulfonation of aromatic amines.

Materials:

2-Naphthylamine

Concentrated Sulfuric Acid (98%)
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Ice

Water

Sodium Hydroxide solution (for neutralization)

Procedure:

Carefully add 2-naphthylamine to an excess of concentrated sulfuric acid, maintaining a low

temperature using an ice bath to control the exothermic reaction.

Slowly heat the mixture to the desired reaction temperature and maintain for a specified

period to effect sulfonation. The precise temperature and time will influence the isomer

distribution.

After the reaction is complete, cool the mixture and carefully pour it onto crushed ice to

precipitate the sulfonated product.

Filter the crude product and wash with cold water.

The crude product is a mixture of isomers. The separation of the 8-amino-2-
naphthalenesulfonic acid isomer can be achieved by fractional crystallization, often

involving the formation of salts with different solubilities.

Logical Workflow for Synthesis and Purification
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Synthesis and Purification Workflow
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Caption: A generalized workflow for the synthesis and purification of 8-Amino-2-
naphthalenesulfonic acid.

Analytical Characterization
High-Performance Liquid Chromatography (HPLC)
A specific, validated HPLC method for the quantitative analysis of 8-Amino-2-
naphthalenesulfonic acid is not detailed in readily available literature. However, methods for

the separation of related naphthalenesulfonic acid isomers can be adapted. A reverse-phase

HPLC method using a C18 column with a mobile phase of acetonitrile and water, buffered with

an acid such as phosphoric or formic acid, is a common starting point for the analysis of such

compounds.

Proposed HPLC Method Parameters

Caption: A table of proposed starting parameters for the HPLC analysis of 8-Amino-2-
naphthalenesulfonic acid.

Spectral Data
Detailed and verified spectral data (¹H NMR, ¹³C NMR, FT-IR, and UV-Vis) for 8-Amino-2-
naphthalenesulfonic acid are not consistently available in public databases. The data for

structurally similar compounds are often used as a reference.

Note on Spectral Data: The lack of definitive public spectral data for this specific isomer

highlights a gap in the chemical literature. Researchers are advised to acquire their own

analytical data for confirmation of structure and purity.

Biological Activity and Signaling Pathways
Currently, there is no significant information available in the public domain regarding the

biological activity or the involvement of 8-Amino-2-naphthalenesulfonic acid in specific

signaling pathways. Its primary documented use is as a chemical intermediate.[1][2] Further

research would be required to explore any potential pharmacological or biological effects.

Safety and Handling
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8-Amino-2-naphthalenesulfonic acid is classified as a skin irritant.[4] Standard laboratory

safety precautions, including the use of personal protective equipment such as gloves, safety

glasses, and a lab coat, should be observed when handling this compound. It should be stored

in a dry, well-ventilated area.

This guide provides a summary of the currently available technical information on 8-Amino-2-
naphthalenesulfonic acid. The absence of detailed experimental protocols and

comprehensive spectral data in recent literature suggests that this compound, while historically

important, is not a subject of extensive current academic research. Professionals in drug

development should consider this lack of data when evaluating its potential for new

applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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